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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylphenol

Cat. No.: B075673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-4,5-dimethylphenol is a halogenated phenolic compound with a structure that

suggests a potential for a range of biological activities. While direct research on this specific

isomer is limited, its close structural relationship to other chlorinated phenols, such as the

widely used antiseptic chloroxylenol (4-chloro-3,5-dimethylphenol), provides a strong basis for

exploring its potential applications in antimicrobial, anticancer, and antioxidant research. This

technical guide consolidates the available chemical and physical data for 2-Chloro-4,5-
dimethylphenol and extrapolates potential research avenues based on the activities of its

structural analogues. Detailed experimental protocols are provided to facilitate the investigation

of these potential applications, and key pathways are visualized to aid in conceptual

understanding.

Chemical and Physical Properties
2-Chloro-4,5-dimethylphenol, also known as 6-chloro-3,4-xylenol, is a solid organic

compound.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 1124-04-5 [1][2]

Molecular Formula C₈H₉ClO [1][2]

Molecular Weight 156.61 g/mol [2]

Appearance Colorless to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility Soluble in alcohols and ethers [3]

Spectroscopic Data:

Mass Spectrometry: The NIST WebBook provides the mass spectrum (electron ionization)

for 2-Chloro-4,5-dimethylphenol.[1]

Infrared (IR) Spectrum: The NIST WebBook also contains the IR spectrum for this

compound.[1]

¹³C NMR Spectrum: ChemicalBook provides the ¹³C NMR spectrum of 2-Chloro-4,5-
dimethylphenol.[4]

Synthesis
A potential synthetic route to 2-Chloro-4,5-dimethylphenol involves the direct chlorination of

3,4-dimethylphenol. This electrophilic aromatic substitution would likely be carried out using a

chlorinating agent such as sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂) in the presence of a

Lewis acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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